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Compound of Interest

Compound Name: Eltenac

Cat. No.: B1671186

Eltenac: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eltenac is a non-steroidal anti-inflammatory drug (NSAID) that exhibits analgesic, anti-
inflammatory, and antipyretic properties. Its primary mechanism of action is the non-selective
inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2, which are critical in the
biosynthesis of prostaglandins. This guide provides an in-depth overview of the chemical
structure, physicochemical properties, pharmacology, and available experimental data for
Eltenac, intended to serve as a valuable resource for professionals in research and drug
development.

Chemical Structure and Identifiers

Eltenac, with the IUPAC name 2-[4-(2,6-dichloroanilino)thiophen-3-yl]acetic acid, is a derivative
of thiopheneacetic acid.
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Identifier Value
2-[4-(2,6-dichloroanilino)thiophen-3-yl]acetic
IUPAC Name
acid[1]
CAS Number 72895-88-6[1]
Molecular Formula C12HoCI2NO2S[1]
Molecular Weight 302.18 g/mol

Canonical SMILES

C1=CC(=C(C(=C1)Cl)NC2=CSC=C2CC(=0)0)
Cl[1]

INChl=1S/C12H9CI2NO2S/c13-8-2-1-3-

InChl 9(14)12(8)15-10-6-18-5-7(10)4-11(16)17/h1-3,5-
6,15H,4H2,(H,16,17)[1]
InChiKey AELILMBZWCGOSB-UHFFFAOYSA-N[1]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a drug candidate is

fundamental for formulation development and pharmacokinetic profiling.

Property

Value

Physical State

Solid

Soluble in Dimethylformamide (DMF), Dimethyl

Solubility sulfoxide (DMSO), and Methanol.[2][3]

pKa 4.13 £ 0.10 (Predicted)

LogP 3.9 (Computed)[1]
Pharmacology

Mechanism of Action
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Eltenac is a non-steroidal anti-inflammatory drug (NSAID) that functions as a non-selective
inhibitor of cyclooxygenase (COX) enzymes. It demonstrates potent inhibitory activity against
both COX-1 and COX-2 isoforms.

Enzyme ICs0
COX-1 0.03 pM (in isolated human whole blood)
COX-2 0.03 pM (in isolated human whole blood)

The inhibition of COX enzymes prevents the conversion of arachidonic acid to prostaglandins,
which are key mediators of inflammation, pain, and fever.

Signaling Pathway

The primary signaling pathway affected by Eltenac is the arachidonic acid cascade. By
inhibiting COX-1 and COX-2, Eltenac blocks the synthesis of various prostaglandins (PGs) and
thromboxanes (TXs) from arachidonic acid. This disruption of the prostaglandin synthesis
pathway is the cornerstone of its anti-inflammatory, analgesic, and antipyretic effects.
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Eltenac

> Prostaglandins
Thromboxanes

Inflammation, Pain, Fever

Start: Collect Human Whole Blood

!

Incubate blood with various
concentrations of Eltenac

Induce COX-1 activity Induce COX-2 activity
(e.g., allow clotting for Thromboxane B2 production) (e.g., stimulate with Lipopolysaccharide (LPS))

Measure Prostaglandin/Thromboxane levels
(e.g., PGEz, TXB:z via EIA or LC-MS/MS)

Calculate ICso values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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